Cas no 1187166-58-0 (2-(3-Methylbenzoyl)-4-methylpyridine)

• Product Name: 2-(3-Methylbenzoyl)-4-methylpyridine
• CAS No: 1187166-58-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 4684549
• Update Time: 2025-06-08

2-(3-Methylbenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylbenzoyl)-4-methylpyridine
• (4-Methylpyridin-2-yl)(m-tolyl)methanone

• Inchi： 1S/C14H13NO/c1-10-4-3-5-12(8-10)14(16)13-9-11(2)6-7-15-13/h3-9H,1-2H3
• InChI Key： JFKXJOKCKAQBPK-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CN=1)C1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Topological Polar Surface Area: 30

Additional information on 2-(3-Methylbenzoyl)-4-methylpyridine

Professional Introduction to 2-(3-Methylbenzoyl)-4-methylpyridine (CAS No. 1187166-58-0)

2-(3-Methylbenzoyl)-4-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1187166-58-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a pyridine core substituted with a methyl group at the 4-position and an acyl group derived from 3-methylbenzoic acid at the 2-position, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic utilities.

The structural configuration of 2-(3-Methylbenzoyl)-4-methylpyridine imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both aromatic and heterocyclic components in its structure allows for diverse interactions with biological targets, making it a promising candidate for drug discovery efforts. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic agents.

In the context of contemporary research, 2-(3-Methylbenzoyl)-4-methylpyridine has been explored for its potential role in modulating various biological pathways. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and neurodegenerative diseases. The acyl group attached to the pyridine ring provides a reactive site for further functionalization, enabling chemists to design molecules with tailored biological activities.

The synthesis of 2-(3-Methylbenzoyl)-4-methylpyridine involves a series of well-established organic reactions, including acylation and alkylation processes. The methyl groups at the 4-position and 3-methylbenzoyl moiety contribute to the compound's stability and reactivity, making it an ideal building block for further chemical modifications. Researchers have leveraged these properties to develop novel synthetic routes that enhance yield and purity, ensuring that subsequent applications in drug development are based on high-quality starting materials.

One of the most compelling aspects of 2-(3-Methylbenzoyl)-4-methylpyridine is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on its core structure, scientists can gain insights into how different chemical modifications influence biological activity. This approach has been instrumental in identifying lead compounds for further optimization, ultimately leading to the development of new drugs that address unmet medical needs.

The pharmaceutical industry has shown particular interest in 2-(3-Methylbenzoyl)-4-methylpyridine due to its perceived safety profile and lack of known toxicities. Preclinical studies have demonstrated that this compound is well-tolerated at various doses, suggesting its potential for safe human use. However, further research is necessary to fully elucidate its pharmacokinetic and pharmacodynamic properties before it can be considered for clinical trials.

In addition to its pharmaceutical applications, 2-(3-Methylbenzoyl)-4-methylpyridine has found utility in materials science and industrial chemistry. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The ability to modify its structure allows researchers to fine-tune its properties for specific applications, such as enhancing conductivity or improving stability in various environments.

The growing body of research surrounding 2-(3-Methylbenzoyl)-4-methylpyridine underscores its significance as a versatile chemical entity. As synthetic methodologies continue to evolve, new possibilities for utilizing this compound will undoubtedly emerge. Collaborative efforts between academia and industry are essential to fully exploit its potential across multiple domains of science and technology.

In conclusion, 2-(3-Methylbenzoyl)-4-methylpyridine (CAS No. 1187166-58-0) represents a compound of considerable interest due to its structural features, synthetic accessibility, and potential biological activities. Its role in advancing pharmaceutical research is particularly noteworthy, but its applications extend beyond medicine into materials science and other areas. Continued investigation into this molecule promises to yield further insights and innovations that will benefit society.